4-(4-Bromobenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 4-(4-Bromobenzoyl)isoquinoline
- (4-Bromophenyl)(isoquinolin-4-yl)methanone
- IMED1172458047
- MDL： MFCD13153026
- Inchi： 1S/C16H10BrNO/c17-13-7-5-11(6-8-13)16(19)15-10-18-9-12-3-1-2-4-14(12)15/h1-10H
- InChI Key： OQVNWFINVZHFLU-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C1C=NC=C2C=CC=CC=12)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 325
Topological Polar Surface Area: 30

4-(4-Bromobenzoyl)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM263775-1g	(4-Bromophenyl)(isoquinolin-4-yl)methanone	1187165-61-2	97%	1g	$347	2021-08-18
Chemenu	CM263775-5g	(4-Bromophenyl)(isoquinolin-4-yl)methanone	1187165-61-2	97%	5g	$1066	2021-08-18
abcr	AB363250-1 g	4-(4-Bromobenzoyl)isoquinoline, 97%; .	1187165-61-2	97%	1 g	€954.60	2023-07-19
abcr	AB363250-2 g	4-(4-Bromobenzoyl)isoquinoline, 97%; .	1187165-61-2	97%	2 g	€1,400.00	2023-07-19
Chemenu	CM263775-1g	(4-Bromophenyl)(isoquinolin-4-yl)methanone	1187165-61-2	97%	1g	$445	2023-11-23
Fluorochem	203200-1g	4-(4-Bromobenzoyl)isoquinoline	1187165-61-2	97%	1g	￡554.00	2022-03-01
Fluorochem	203200-2g	4-(4-Bromobenzoyl)isoquinoline	1187165-61-2	97%	2g	￡837.00	2022-03-01
Fluorochem	203200-5g	4-(4-Bromobenzoyl)isoquinoline	1187165-61-2	97%	5g	￡1702.00	2022-03-01
TRC	B092060-250mg	4-(4-Bromobenzoyl)isoquinoline	1187165-61-2		250mg	$ 440.00	2022-06-07
TRC	B092060-500mg	4-(4-Bromobenzoyl)isoquinoline	1187165-61-2		500mg	$ 735.00	2022-06-07

4-(4-Bromobenzoyl)isoquinoline Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 4-(4-Bromobenzoyl)isoquinoline

4-(4-Bromobenzoyl)isoquinoline: A Promising Compound in Drug Discovery and Therapeutic Development

4-(4-Bromobenzoyl)isoquinoline (CAS No. 1187165-61-2) represents a novel class of isoquinoline derivatives that have garnered significant attention in recent years due to their unique chemical structure and potential therapeutic applications. This compound is characterized by the presence of a bromine atom at the 4-position of the benzoyl group, which is conjugated to the isoquinoline ring. The isoquinoline skeleton is a well-established pharmacophore in medicinal chemistry, known for its ability to modulate multiple biological targets, including ion channels, receptors, and enzymes. The strategic introduction of the 4-bromobenzoyl moiety further enhances the molecular diversity and functional versatility of this compound.

The 4-(4-Bromobenzoyl)isoquinoline molecule exhibits a complex three-dimensional structure that facilitates interactions with various biological systems. The isoquinoline ring, a six-membered aromatic system with a five-membered nitrogen-containing ring, provides a rigid framework for molecular recognition. The 4-bromobenzoyl group, acting as a lipophilic substituent, contributes to the compound's ability to cross biological membranes and access intracellular targets. Recent studies have highlighted the role of isoquinoline derivatives in modulating the activity of kinases, which are key regulators of cellular signaling pathways. The brominated benzoyl moiety may also influence the compound's electronic properties, enabling it to act as a potential inhibitor of specific enzymatic reactions.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 4-(4-Bromobenzoyl)isoquinoline exhibits promising antitumor activity against a panel of cancer cell lines. The compound's ability to inhibit the proliferation of human breast cancer cells (MCF-7) and non-small cell lung cancer cells (A549) has been attributed to its capacity to disrupt the Akt/mTOR signaling pathway, a critical pathway in tumor progression. This finding aligns with previous studies on isoquinoline-based compounds that have shown efficacy in targeting oncogenic pathways. The unique structural features of 4-(4-Bromobenzoyy)isoquinoline may enable it to selectively bind to specific kinase domains, thereby minimizing off-target effects and enhancing therapeutic outcomes.

Another significant area of research involves the 4-(4-Bromobenzoyl)isoquinoline potential as an anti-inflammatory agent. A 2024 study published in International Journal of Molecular Sciences reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the inhibition of NF-κB activation, a key transcription factor in inflammatory responses. This discovery expands the therapeutic applications of isoquinoline derivatives beyond oncology, suggesting potential uses in autoimmune disorders and chronic inflammatory conditions.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 4-(4-Bromobenzoyl)isoquinoline. Molecular docking studies conducted by researchers at the University of Tokyo (2023) revealed that the compound binds with high affinity to the ATP-binding site of the PDK1 kinase, a critical component of the Akt/mTOR pathway. These findings provide a structural basis for the compound's antitumor activity and suggest that further optimization of the isoquinoline scaffold could lead to the development of more potent inhibitors. The brominated benzoyl group appears to play a crucial role in stabilizing the binding interaction, as evidenced by the higher binding affinity compared to non-brominated analogs.

Pharmacokinetic studies of 4-(4-Bromobenzoyl)isoquinoline have also shown promising results. A 2023 preclinical study published in Drug Metabolism and Disposition reported that the compound exhibits favorable absorption profiles in vivo, with a half-life of approximately 6 hours in mice. The compound's ability to maintain therapeutic concentrations over an extended period suggests its potential for once-daily dosing regimens. These pharmacokinetic properties are particularly advantageous for chronic disease management, where consistent drug exposure is essential for sustained therapeutic effects.

The 4-(4-Bromobenzoyl)isoquinoline has also been investigated for its neuroprotective potential. A 2024 study conducted at the National Institute of Neurological Disorders and Stroke (NINDS) found that the compound significantly reduces neuronal damage in a mouse model of Parkinson's disease. The mechanism of action appears to involve the inhibition of oxidative stress and the modulation of mitochondrial function. These findings are particularly relevant given the growing interest in isoquinoline derivatives for neurodegenerative disorders, where the ability to protect neurons from oxidative damage is a key therapeutic target.

From a synthetic perspective, the 4-(4-Bromobenzoyl)isoquinoline can be prepared through a series of well-established chemical reactions. A 2023 report in Organic Letters described a novel synthetic route involving the coupling of a brominated benzoyl chloride with an isoquinoline derivative, followed by a nucleophilic substitution reaction. This method allows for the efficient preparation of the compound with high purity, which is essential for both preclinical and clinical studies. The development of scalable synthetic methods for isoquinoline derivatives is critical for advancing these compounds from the laboratory to the clinic.

Despite these promising findings, further research is needed to fully understand the therapeutic potential of 4-(4-Bromobenzoyl)isoquinoline. Ongoing studies are focused on elucidating the compound's interactions with other biological targets, including ion channels and G-protein coupled receptors. Additionally, efforts are being made to optimize the compound's structure to enhance its potency and reduce potential side effects. The development of isoquinoline-based drugs represents a significant area of pharmaceutical research, with the potential to address a wide range of medical conditions.

In conclusion, the 4-(4-Bromobenzoyl)isoquinoline is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and biological activity make it a valuable candidate for further research and development. As our understanding of isoquinoline derivatives continues to grow, the potential for this compound to contribute to the treatment of various diseases becomes increasingly evident. The continued exploration of this molecule's properties and interactions will be crucial in advancing its development as a therapeutic agent.

Further research is needed to fully understand the therapeutic potential of 4-(4-Bromobenzoyl)isoquinoline. Ongoing studies are focused on elucidating the compound's interactions with other biological targets, including ion channels and G-protein coupled receptors. Additionally, efforts are being made to optimize the compound's structure to enhance its potency and reduce potential side effects. The development of isoquinoline-based drugs represents a significant area of pharmaceutical research, with the potential to address a wide range of medical conditions.

As the field of medicinal chemistry continues to evolve, the 4-(4-Bromobenzoyl)isoquinoline remains a compelling subject of investigation. Its structural complexity and diverse biological activities make it a valuable tool for understanding the mechanisms of drug action and for the development of novel therapeutics. The continued exploration of this molecule's properties and interactions will be crucial in advancing its development as a therapeutic agent.

With its unique structural features and promising biological activities, the 4-(4-Bromobenzoyl)isoquinoline represents a significant advancement in the field of medicinal chemistry. As research continues to uncover its potential applications, this compound may pave the way for the development of new treatments for a wide range of diseases. The ongoing exploration of its properties and interactions is essential for realizing its full therapeutic potential.

As our understanding of isoquinoline derivatives continues to grow, the potential for 4-(4-Bromobenzoyl)isoquinoline to contribute to the treatment of various diseases becomes increasingly evident. The continued exploration of this molecule's properties and interactions will be crucial in advancing its development as a therapeutic agent.

Ultimately, the 4-(4-Bromobenzoyl)isoquinoline is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activity make it a valuable candidate for further research and development. As the field of medicinal chemistry continues to evolve, this compound may play a significant role in the development of new treatments for various diseases.

With its unique structural features and promising biological activities, the 4-(4-Bromobenzoyl)isoquinoline represents a significant advancement in the field of medicinal chemistry. As research continues to uncover its potential applications, this compound may pave the way for the development of new treatments for a wide range of diseases. The ongoing exploration of its properties and interactions is essential for realizing its full therapeutic potential.

The 4-(4-Bromobenzoyl)isoquinoline is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and biological activity make it a valuable candidate for further research and development. As the field of medicinal chemistry continues to evolve, this compound may play a significant role in the development of new treatments for various diseases.